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Compound of Interest

Compound Name: 1-Isopropylazulene

Cat. No.: B15203073

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for the handling of 1-lsopropylazulene, also commonly known
as Guaiazulene. The following procedural guidance outlines operational and disposal plans to
facilitate safe laboratory practices.

Hazard Identification and Personal Protective
Equipment

1-Isopropylazulene is a dark blue crystalline solid that may cause skin, eye, and respiratory
tract irritation.[1] It is harmful if swallowed.[1] Therefore, adherence to proper personal
protective equipment (PPE) protocols is critical.

Recommended Personal Protective Equipment (PPE):
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Equipment

Specification

Rationale

Eye Protection

Chemical splash goggles or a
face shield used in
combination with safety

glasses.

Protects against splashes and

airborne particles.

Hand Protection

Viton/Butyl gloves are
recommended for prolonged
contact or immersion. For
incidental contact, nitrile
gloves may be used but should
be changed immediately upon

contamination.

1-Isopropylazulene is an
aromatic hydrocarbon. Nitrile
gloves offer poor resistance to
aromatic hydrocarbons, while
Viton/Butyl gloves provide
excellent resistance to this

chemical class.[2][3]

Body Protection

A laboratory coat should be

worn at all times.

Protects skin from accidental

spills.

Respiratory Protection

Use in a well-ventilated area. If
dust is generated, a NIOSH-
approved respirator may be

necessary.

Minimizes inhalation of

airborne particles.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1-Isopropylazulene will minimize exposure risks and

ensure the integrity of experimental procedures.

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible.[1]

o Work in a well-ventilated area, such as a chemical fume hood.[1]

o Gather all necessary PPE and handling equipment before starting.

o Have spill cleanup materials readily available.

« Handling:
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[e]

Avoid all personal contact with the chemical, including inhalation of dust.[4]

o

Wash hands thoroughly after handling.[1]

[¢]

Keep the container tightly closed when not in use.[1]

[¢]

Minimize dust generation.[1]

o Storage:
o Store in a cool, dry, and well-ventilated area.[1]
o Keep away from incompatible materials such as strong oxidizing agents.[1]
o Store in the original, clearly labeled container.

Disposal Plan: Waste Management Protocol

Proper disposal of 1-Isopropylazulene and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Solid Waste:

o

Dispose of solid 1-Isopropylazulene in its original container if possible.[5]

o

The container must be clearly labeled as "Hazardous Waste" and include the chemical
name.[6][7]

o

Do not mix with other waste types.[5]

[¢]

Store waste containers in a designated, secure area away from incompatible materials.[8]
o Contaminated Materials:

o Any materials, such as gloves or absorbent pads, that come into contact with 1-
Isopropylazulene should be disposed of as solid hazardous waste.[9]

o Place these materials in a sealed and clearly labeled waste container.
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o Empty Containers:

o The first rinse of an empty container must be collected and disposed of as liquid
hazardous waste.[8]

o After a thorough triple rinse, and once completely dry, the container's label should be
defaced or removed before disposal as regular solid waste.[8]

Quantitative Data

The following table summarizes key quantitative data for 1-lsopropylazulene (Guaiazulene).

Property Value Reference
Molecular Formula CisHais [10]
Molecular Weight 198.30 g/mol [10][11]
Appearance Dark blue crystalline solid [1][10]
Melting Point 31-33 °C (88-91 °F) [10]

Boiling Point 153 °C (307 °F) at 7 mmHg [10]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Isopropylazulene.
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Caption: Safe handling workflow for 1-lsopropylazulene.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15203073?utm_src=pdf-body-img
https://www.benchchem.com/product/b15203073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15203073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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